Cas no 2228977-38-4 (2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid)

• Product Name: 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid
• CAS No: 2228977-38-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5963708
• PubChem ID: 165978843
• Update Time: 2025-06-28

2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid
• 2228977-38-4
• EN300-1784063

• Inchi： 1S/C9H10N2O5/c1-16-8(9(12)13)4-6-2-3-7(5-10-6)11(14)15/h2-3,5,8H,4H2,1H3,(H,12,13)
• InChI Key： HWPDOIWTOVYCNC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid

Introduction to 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid (CAS No. 2228977-38-4)

2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228977-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a methoxy group, a propanoic acid moiety, and a 5-nitropyridine ring, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents. The nitropyridine moiety, in particular, introduces a region of high reactivity and electronic tunability, which is leveraged in various synthetic pathways to modulate biological activity.

The structural framework of 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid positions it as a versatile building block for medicinal chemists. The presence of both hydrophilic and lipophilic regions within its molecule enhances its solubility and bioavailability, making it an attractive candidate for drug design. Recent advancements in computational chemistry have further highlighted its potential as a scaffold for small-molecule inhibitors targeting key biological pathways. For instance, studies suggest that derivatives of this compound may interact with enzymes involved in metabolic disorders and inflammatory responses, offering a basis for developing novel therapeutics.

In the realm of synthetic methodologies, 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid has been utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce additional functional groups. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery. Moreover, the nitro group present in the 5-nitropyridine ring can be selectively reduced to an amine or converted into other functional derivatives, providing further synthetic flexibility. Such transformations are critical for optimizing pharmacokinetic properties and enhancing target engagement.

Recent research has also explored the pharmacological profile of 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid and its derivatives. Preclinical studies indicate that certain analogs exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The nitropyridine core is particularly noteworthy for its ability to engage with heme-containing proteins, which are prevalent in various disease states. This interaction mechanism opens up avenues for developing treatments targeting hemoglobinopathies and related disorders. Additionally, the methoxy group contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The compound's potential extends beyond oncology; it has shown promise in addressing neurological disorders as well. Experimental evidence suggests that modifications at the propanoic acid moiety can fine-tune binding affinities to receptors involved in neurodegeneration. This underscores the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid. High-throughput screening (HTS) campaigns have been employed to identify lead compounds with enhanced efficacy and reduced side effects.

From an industrial perspective, the synthesis of 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid on an industrial scale presents both challenges and opportunities. Process optimization is crucial to ensure cost-effective production while maintaining high purity standards. Continuous flow chemistry has emerged as a promising approach for scalable synthesis, offering improved yields and reduced waste generation compared to traditional batch processes. Furthermore, green chemistry principles are being integrated into manufacturing protocols to minimize environmental impact.

The role of computational modeling in designing derivatives of 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid cannot be overstated. Molecular docking simulations allow researchers to predict binding interactions with biological targets with remarkable accuracy. These predictions guide experimental efforts by prioritizing compounds most likely to exhibit desired pharmacological effects. Additionally, quantum mechanical calculations provide insights into electronic properties governing reactivity and stability.

In conclusion, 2-methoxy-3-(5-nitropyridin-2-yl)propanoic acid (CAS No. 2228977-38-4) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic solutions. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry libraries, with applications spanning multiple disease areas. As research progresses, further exploration of its derivatives will undoubtedly yield novel compounds with significant clinical potential.